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Physical and Chemical Properties

The table below summarizes the available physical and chemical property data for dodecylsilane. Please

note that many data points are not available (N/A).

Property Value Source

CAS Number 872-19-5 [1]

Molecular Formula C₁₂H₂₈Si [1]

Molecular Weight 200.44 g/mol [1]

Boiling Point 80 °C at 7 mmHg [1]

Flash Point 100.14 °C [1]

Density 0.7753 g/cm³ [1]

Vapour Pressure N/A

Partition Coefficient (log Kow) N/A

Solubility N/A
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Hazard Identification and Exposure Controls

Based on the safety data sheet, the specific hazards of dodecylsilane are not fully classified, and no

occupational exposure limits (OELs) were provided [1]. In such cases, it is critical to adhere to strict safety

protocols.

Hazard Communication: The Safety Data Sheet (SDS) for dodecylsilane has sections for hazard
classification that are marked "no data available" [1]. You should treat chemicals with unknown

toxicity as potentially hazardous.
Exposure Limits: No Permissible Exposure Limit (PEL) from OSHA, Recommended Exposure Limit

(REL) from NIOSH, or Threshold Limit Value (TLV) from ACGIH was located for dodecylsilane [1].
OSHA advises that their own PELs, many set in 1970, may be outdated and recommends
consulting other occupational exposure limits for better worker protection [2].

Safe Handling and Emergency Procedures

The following workflow outlines the key procedures for handling dodecylsilane and responding to incidents,

based on the available safety data sheet [1].
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Routine Handling

Emergency Response

If Inhaled Skin Contact Eye Contact Fire

Start: Dodecylsilane Handling

Work in well-ventilated area

Move victim to fresh air

Incident Occurs
Wear fire/flame resistant,

impervious clothing & gloves

Use spark-proof tools

Avoid dust, vapor, and aerosol formation If breathing is difficult,
give oxygen

If not breathing, give artificial
respiration (use a mask)

Seek immediate medical attention

Remove contaminated clothing

Wash with soap and plenty of water

Consult a doctor

Rinse cautiously with water
for at least 15 minutes

Consult a doctor

Use dry chemical, CO₂, or
alcohol-resistant foam

Wear self-contained
breathing apparatus

Click to download full resolution via product page

Dodecylsilane Safety Workflow

Key Considerations for Researchers
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For your work in drug development, here are some critical points to consider:

Data Gaps: The lack of defined exposure limits and complete toxicological data (e.g., carcinogenicity,
mutagenicity, reproductive toxicity) represents a significant knowledge gap [1]. A rigorous,

assumption-free approach is necessary.
Material Similarities: While dodecylsilane itself may not be fully characterized, related silane

compounds are known to be highly flammable and toxic by inhalation [3]. This suggests that
dodecylsilane should be handled with extreme caution.

Hierarchy of Controls: Prioritize using engineering controls (like fume hoods) over personal
protective equipment (PPE) to manage risks. The SDS recommends ensuring adequate ventilation

and handling the substance in accordance with good industrial hygiene and safety practice [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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